Cas no 88258-66-6 (1,4-Oxathiin, 2,3-dihydro-5-isocyanato-6-methyl-)

• Product Name: 1,4-Oxathiin, 2,3-dihydro-5-isocyanato-6-methyl-
• CAS No: 88258-66-6
• MF: C₆H₇NO₂S
• MW: 157.190280199051
• CID: 639565
• PubChem ID: 13181304
• Update Time: 2025-09-25

1,4-Oxathiin, 2,3-dihydro-5-isocyanato-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Oxathiin, 2,3-dihydro-5-isocyanato-6-methyl-
• 5-isocyanato-6-methyl-2,3-dihydro-1,4-oxathiine
• EN300-7169226
• CS-0258892
• 88258-66-6
• DTXSID60525244
• AKOS005141684

• Inchi： 1S/C6H7NO2S/c1-5-6(7-4-8)10-3-2-9-5/h2-3H2,1H3
• InChI Key： BGNUJDBOOHMBGL-UHFFFAOYSA-N
• SMILES： S1C(=C(C)OCC1)N=C=O

Computed Properties

• Exact Mass: 157.01974964g/mol
• Monoisotopic Mass: 157.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxathiins